Cas no 169206-62-6 (3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione)

• Product Name: 3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione
• CAS No: 169206-62-6
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 2189377
• PubChem ID: 10038185
• Update Time: 2025-05-20

3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-1,3,8-triaza-spiro[4.5]decane-2,4-dione
• 169206-62-6
• 3-Benzyl-1,3,8-triaza-spiro[4.5]decane-2
• DB-315112
• SCHEMBL3249503
• CS-0333897
• AKOS000301667
• 3-benzyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione

• MDL： MFCD08686915
• Inchi： 1S/C14H17N3O2/c18-12-14(6-8-15-9-7-14)16-13(19)17(12)10-11-4-2-1-3-5-11/h1-5,15H,6-10H2,(H,16,19)
• InChI Key： WJRLGNVYLYHGDS-UHFFFAOYSA-N
• SMILES： O=C1C2(CCNCC2)NC(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione

Professional Introduction to Compound with CAS No 169206-62-6 and Product Name: 3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione

The compound identified by the CAS number 169206-62-6 and the product name 3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This spirocyclic compound has garnered considerable attention due to its unique structural framework and potential applications in drug discovery and molecular recognition. The spirocyclic core, characterized by a fused ring system containing nitrogen atoms, contributes to its distinctive chemical properties and biological activities.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly those incorporating nitrogen-rich scaffolds. The 3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione structure exemplifies this trend, combining a benzyl substituent with a spirocyclic triaza framework. This configuration not only enhances the compound's solubility and bioavailability but also provides multiple sites for functionalization, making it a versatile intermediate in synthetic chemistry.

The significance of this compound is further underscored by its potential role in the development of bioactive molecules. Spirocyclic compounds are known for their stability and rigidity, which can be advantageous in designing molecules that interact selectively with biological targets. The presence of multiple nitrogen atoms in the triaza-spiro4.5decane core suggests that this compound may exhibit interesting coordination properties with metal ions or participate in hydrogen bonding interactions, which are critical for enzyme inhibition and receptor binding.

Recent studies have highlighted the importance of spirocyclic structures in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit enhanced pharmacological activity. For instance, derivatives of spirocyclic triazines have shown promise in inhibiting various enzymes and receptors involved in inflammatory pathways. The benzyl group in 3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione may further modulate these interactions by influencing electronic distribution and steric hindrance around the active site.

The synthesis of 3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The spirocyclic formation typically involves cyclization reactions between appropriately substituted precursors under thermal or catalytic conditions. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to achieve regioselectivity and minimize side products.

In terms of biological evaluation, preliminary studies on 3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione have revealed intriguing pharmacological profiles. The compound has demonstrated potential as an inhibitor of certain kinases and proteases implicated in cancer progression. Additionally, its ability to form stable complexes with metal ions suggests applications in metallodrug development. These findings align with the broader trend of utilizing nitrogen-rich heterocycles in designing next-generation therapeutics.

The structural versatility of 3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione also makes it an attractive scaffold for derivatization purposes. By introducing additional functional groups or modifying existing ones, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step.

Future research directions may explore the use of computational methods to predict binding affinities and optimize molecular interactions for therapeutic applications. Molecular modeling techniques can help identify key residues involved in binding and guide the design of more potent derivatives of 3-Benzyl-1,3,8-triaza-spiro4.5decane-2,4-dione. Furthermore，the integration of machine learning algorithms could accelerate the discovery process by predicting novel bioactive analogs based on existing data.

The compound's potential extends beyond traditional pharmaceutical applications; it may also find utility in materials science and agrochemicals due to its unique structural features. For example，the spirocyclic core could be exploited to develop novel polymers with enhanced mechanical properties or agrochemicals with improved environmental compatibility.

In conclusion,3-Benzyl-1,3,,8-triaza-spiro4,,5decane,,2,,4-dione (CAS No 169206-62-6) represents a promising candidate for further exploration in chemical biology and drug discovery。 Its unique structural features， combined with its potential biological activities， make it a valuable asset for researchers seeking innovative solutions in medicinal chemistry。 As our understanding of molecular interactions continues to evolve， compounds like this are likely to play an increasingly important role in developing next-generation therapeutics。